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Introduction
Dioptase, a hydrated copper silicate with the ideal chemical formula Cu₆Si₆O₁₈·6H₂O, is a

mineral renowned for its striking emerald-green color and well-formed trigonal crystals.[1][2]

The Tsumeb Mine in Namibia is celebrated for producing some of the world's finest dioptase
specimens, characterized by their exceptional color, transparency, and crystal size.[3][4] This

technical guide provides a preliminary investigation into the core mineralogical and

crystallographic properties of dioptase from this historic locality, summarizing available

quantitative data and outlining the geological context of its formation. While dioptase is

primarily of interest to mineralogists and collectors, its well-defined crystalline structure and

composition can be of comparative interest in materials science and for understanding copper-

based compounds.

Geological Setting of the Tsumeb Mine
The Tsumeb ore deposit is a complex polymetallic deposit hosted in Neoproterozoic dolomites

of the Otavi Group.[5][6] The mineralization is situated within a pipe-like structure filled with

sandstone and breccia.[5] A key feature of the Tsumeb mine is the presence of three distinct

oxidation zones, which have facilitated the formation of a diverse and extensive array of

secondary minerals.[5][6] The primary ore is rich in copper, lead, zinc, arsenic, and germanium.

[6] The interaction of oxygen-rich groundwater with these primary sulfide ores has led to the

formation of a unique assemblage of secondary minerals, including dioptase.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1173581?utm_src=pdf-interest
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.oalib.com/articles/6765293
https://tmn.fas.harvard.edu/objects/TSNB107/
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://aetherfineminerals.com/blogs/aether-mineral-blog/the-tsumeb-mine-a-mineralogical-wonder-in-the-heart-of-namibia
https://djoyceminerals.com/product/dioptase-8/
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://iugs-geoheritage.org/geoheritage_sites/tsumeb-ore-deposit/
https://www.le-comptoir-geologique.com/geology-tsumeb.html
https://iugs-geoheritage.org/geoheritage_sites/tsumeb-ore-deposit/
https://iugs-geoheritage.org/geoheritage_sites/tsumeb-ore-deposit/
https://www.le-comptoir-geologique.com/geology-tsumeb.html
https://www.le-comptoir-geologique.com/geology-tsumeb.html
https://www.benchchem.com/product/b1173581?utm_src=pdf-body
https://www.kupferquelle.com/minerology-in-tsumeb/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dioptase at Tsumeb is predominantly found in the second and third oxidation zones.[2] Its

formation is closely associated with areas of intense silicification and is often found in

conjunction with calcite and dolomite.[2]

Mineralogical and Physical Properties
Dioptase from Tsumeb exhibits a deep emerald-green to a slightly bluish-green hue, with a

vitreous to sub-adamantine luster.[2] It is typically transparent to translucent. The mineral is

known for its brittleness and a perfect rhombohedral cleavage.[1]

Property Value Source(s)

Chemical Formula Cu₆Si₆O₁₈·6H₂O [1]

Color Emerald-green to bluish-green [2]

Luster Vitreous to sub-adamantine [2]

Transparency Transparent to translucent [2]

Hardness (Mohs) 5 [1]

Specific Gravity 3.28–3.35 [1]

Cleavage Perfect on {1011} [1]

Fracture Conchoidal [1]

Chemical Composition
The ideal chemical formula for dioptase is Cu₆Si₆O₁₈·6H₂O. A detailed, modern quantitative

chemical analysis (e.g., by electron microprobe or ICP-MS) of a dioptase specimen specifically

from the Tsumeb mine was not available in the reviewed public literature. Such an analysis

would provide the precise weight percentages of the constituent oxides (CuO, SiO₂, H₂O) and

identify any trace element substitutions. For the purposes of this guide, the theoretical

composition based on the ideal formula is presented below.
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Element Weight %

O 40.596%

Cu 40.310%

Si 17.816%

H 1.279%

Calculated from the ideal end-member formula.

Crystallography
Dioptase crystallizes in the trigonal system, with the space group R3. A key study on the

crystal structure of dioptase provided a detailed refinement of its atomic arrangement. The

structure consists of rings of six silicate tetrahedra ([Si₆O₁₈]¹²⁻) stacked along the c-axis, which

are linked by copper atoms. The copper ions are in a distorted octahedral coordination with four

oxygen atoms from the silicate rings and two water molecules.

Crystallographic
Parameter

Value Source

Crystal System Trigonal [1]

Space Group R3 [1]

Unit Cell Parameter 'a' 14.566 Å [1]

Unit Cell Parameter 'c' 7.778 Å [1]

Unit Cell Volume (Calculated) 1429.15 Å³ [1]

Common Crystal Forms at

Tsumeb

{110} (hexagonal prism), {021}

(rhombohedron)
[2]

Paragenesis and Formation
Dioptase is a secondary mineral at Tsumeb, formed through the oxidation of primary copper

sulfide ores in a silica-rich environment. The paragenetic sequence, or the order of mineral
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formation, can vary within different parts of the orebody. However, a general sequence for the

formation of dioptase and associated minerals in the oxidation zones has been described.

Keller (1977a) placed dioptase in a paragenetic sequence that suggests its formation at

relatively high pH values.[2]

The following diagram illustrates a conceptual workflow of the formation of secondary copper

minerals, including dioptase, at the Tsumeb mine.
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Paragenetic sequence of Dioptase at Tsumeb.
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Experimental Protocols
Detailed experimental protocols for the analysis of dioptase from Tsumeb are not extensively

documented in single publications. The following are generalized methodologies for the key

analytical techniques used in the characterization of such minerals.

Single-Crystal X-ray Diffraction (SC-XRD)

The crystallographic data presented in this guide are based on studies that would have

employed single-crystal X-ray diffraction. A general protocol for this technique involves:

Crystal Selection and Mounting: A small, high-quality single crystal (typically < 0.5 mm) is

selected under a microscope and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic X-ray

beam (commonly Mo Kα or Cu Kα radiation) is directed at the crystal. The crystal is rotated,

and the diffraction pattern is recorded by a detector.[8][9]

Structure Solution and Refinement: The positions and intensities of the diffraction spots are

used to determine the unit cell parameters and space group. The atomic positions are then

determined and refined using specialized software to achieve the best fit between the

observed and calculated diffraction patterns.[8]

Electron Probe Microanalysis (EPMA)

While specific data for Tsumeb dioptase is not presented, a general protocol for the

quantitative chemical analysis of silicate minerals like dioptase using an electron microprobe is

as follows:

Sample Preparation: A fragment of the mineral is embedded in epoxy and polished to a flat,

smooth surface. The sample is then coated with a thin layer of carbon to ensure electrical

conductivity.[10][11]

Analysis: The sample is placed in the electron microprobe. A focused beam of electrons is

directed at the sample, causing the emission of characteristic X-rays from the elements

present.[10]
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Data Acquisition and Correction: The wavelengths and intensities of the emitted X-rays are

measured using wavelength-dispersive spectrometers. These intensities are compared to

those from standards of known composition. The raw data is then corrected for matrix effects

(atomic number, absorption, and fluorescence - ZAF corrections) to yield quantitative

elemental concentrations.[10][12]

Conclusion
Dioptase from the Tsumeb mine represents a mineral of exceptional quality and

crystallographic perfection. This guide has summarized the key mineralogical, physical, and

crystallographic data available in the public domain. While a comprehensive quantitative

chemical analysis and detailed experimental protocols for Tsumeb specimens are not readily

available, the existing data provides a solid foundation for understanding the fundamental

properties of this copper silicate. The paragenetic sequence highlights its formation within a

complex and unique geochemical environment. Further research employing modern analytical

techniques on authenticated Tsumeb dioptase specimens would be invaluable to refine our

understanding of its precise chemical composition and formation conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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